Cas no 120939-52-8 (N-Butyl-aminopropyl-dimethoxymethylsilane)

• Product Name: N-Butyl-aminopropyl-dimethoxymethylsilane
• CAS No: 120939-52-8
• MF: C₁₀H₂₅NO₂Si
• MW: 219.396504163742
• MDL: MFCD02682914
• CID: 63526
• PubChem ID: 2762418
• Update Time: 2025-06-08

N-Butyl-aminopropyl-dimethoxymethylsilane Chemical and Physical Properties

Names and Identifiers

• N-[3-(Dimethoxymethylsilyl)propyl]butan-1-amine
• N-Butyl-Aminopropyl Dimethoxy Methylsilane
• N-BUTYL-AMINOPROPYL-DIMETHOXYMETHYLSILANE
• 120939-52-8
• N-(3-(dimethoxy(methyl)silyl)propyl)butan-1-amine
• SCHEMBL272668
• AKOS015914450
• N-[3-[dimethoxy(methyl)silyl]propyl]butan-1-amine
• N-[3-(Dimethoxymethylsilyl)propyl]-1-butanamine
• DTXSID001242174
• FT-0754522
• CS-0456944
• 1-Butanamine,N-[3-(dimethoxymethylsilyl)propyl]-
• butyl({3-[dimethoxy(methyl)silyl]propyl})amine
• DB-081017
• N-Butyl-aminopropyl-dimethoxymethylsilane

• MDL： MFCD02682914
• Inchi： 1S/C10H25NO2Si/c1-5-6-8-11-9-7-10-14(4,12-2)13-3/h11H,5-10H2,1-4H3
• InChI Key： SLTAOXPOORASCD-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCNCCCC)(OC)OC

Computed Properties

• Exact Mass: 219.16500
• Monoisotopic Mass: 219.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2

Experimental Properties

• Density: 0.874
• Boiling Point: 241.8°Cat760mmHg
• Flash Point: 100°C
• Refractive Index: 1.425
• PSA: 30.49000
• LogP: 2.52190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on N-Butyl-aminopropyl-dimethoxymethylsilane

Research Briefing on N-Butyl-aminopropyl-dimethoxymethylsilane (CAS: 120939-52-8) in Chemical and Biomedical Applications

N-Butyl-aminopropyl-dimethoxymethylsilane (CAS: 120939-52-8) is a silane coupling agent with significant applications in the chemical and biomedical fields. Recent studies have highlighted its utility in surface modification, drug delivery systems, and biomaterial engineering. This briefing synthesizes the latest research findings to provide a comprehensive overview of its properties, mechanisms, and potential applications.

Recent investigations into N-Butyl-aminopropyl-dimethoxymethylsilane have focused on its role as a surface modifier for nanoparticles and biomaterials. The compound's unique structure, featuring both hydrophobic (butyl) and hydrophilic (aminopropyl) groups, allows it to act as an effective bridge between organic and inorganic phases. Studies have demonstrated its efficacy in enhancing the stability and biocompatibility of silica-based drug carriers, which is critical for targeted drug delivery systems.

In the context of biomedical applications, research has explored the use of N-Butyl-aminopropyl-dimethoxymethylsilane in the functionalization of medical implants. Its ability to form stable covalent bonds with metal oxides and polymers makes it an ideal candidate for improving the adhesion of bioactive coatings. For instance, a 2023 study published in the Journal of Biomedical Materials Research demonstrated that silane-treated titanium implants exhibited superior osseointegration and reduced inflammatory responses in vivo.

Another area of interest is the compound's potential in biosensing. Researchers have utilized N-Butyl-aminopropyl-dimethoxymethylsilane to immobilize enzymes and antibodies on sensor surfaces, thereby enhancing the sensitivity and specificity of diagnostic devices. A recent study in Analytical Chemistry reported a 30% increase in signal-to-noise ratio when using silane-modified electrodes for glucose detection, underscoring its practical utility in point-of-care diagnostics.

Despite these advancements, challenges remain in optimizing the synthesis and application of N-Butyl-aminopropyl-dimethoxymethylsilane. Issues such as batch-to-batch variability and the need for precise reaction conditions have been noted in the literature. Future research directions may include the development of greener synthesis methods and the exploration of its use in emerging fields like nanomedicine and tissue engineering.

In conclusion, N-Butyl-aminopropyl-dimethoxymethylsilane (CAS: 120939-52-8) continues to be a versatile and valuable compound in chemical and biomedical research. Its dual functionality and compatibility with diverse materials make it a promising candidate for a wide range of applications. Ongoing studies are expected to further elucidate its mechanisms and expand its utility in innovative ways.